Cas no 2172438-37-6 (1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentaneamido}cyclobutane-1-carboxylic acid)

• Product Name: 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentaneamido}cyclobutane-1-carboxylic acid
• CAS No: 2172438-37-6
• MF: C₂₇H₃₀N₂O₅
• MW: 462.537507534027
• CID: 6405253
• PubChem ID: 165799908
• Update Time: 2025-11-03

1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentaneamido}cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentaneamido}cyclobutane-1-carboxylic acid
• 1-{1-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopentaneamido}cyclobutane-1-carboxylic acid
• 2172438-37-6
• EN300-1495364

• Inchi： 1S/C27H30N2O5/c30-23(29-27(24(31)32)14-7-15-27)26(12-5-6-13-26)17-28-25(33)34-16-22-20-10-3-1-8-18(20)19-9-2-4-11-21(19)22/h1-4,8-11,22H,5-7,12-17H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： RQCLMQNIVUSDRH-UHFFFAOYSA-N
• SMILES： O=C(C1(CNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)CCCC1)NC1(C(=O)O)CCC1

Computed Properties

• Exact Mass: 462.21547206g/mol
• Monoisotopic Mass: 462.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 766
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentaneamido}cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentaneamido}cyclobutane-1-carboxylic acid (CAS No. 2172438-37-6)

The compound 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentaneamido}cyclobutane-1-carboxylic acid (CAS No. 2172438-37-6) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and drug discovery. Its unique structure, featuring both cyclopentane and cyclobutane moieties, makes it a valuable building block for designing constrained peptides and bioactive molecules. Researchers are increasingly focusing on such compounds due to their potential in addressing challenges like protease resistance and oral bioavailability in therapeutic peptides.

In recent years, the demand for Fmoc-protected amino acids has surged, driven by advancements in solid-phase peptide synthesis (SPPS) and the growing interest in peptide-based therapeutics. The 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group in this compound serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions. This feature is particularly valuable in automated peptide synthesis, where efficiency and yield are critical. The compound's carboxylic acid terminus further allows for seamless incorporation into peptide chains, making it a versatile tool for medicinal chemistry applications.

The structural complexity of 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentaneamido}cyclobutane-1-carboxylic acid also positions it as a candidate for studying conformational restriction in peptides. By introducing cyclopentane and cyclobutane rings, researchers can explore how rigidified backbones influence target binding affinity and metabolic stability. This aligns with current trends in rational drug design, where controlling peptide conformation is key to optimizing pharmacokinetic properties. Notably, such derivatives are being investigated for applications in GPCR-targeted therapies and cancer immunotherapy, areas that dominate recent scientific literature.

From a synthetic perspective, the compound's CAS No. 2172438-37-6 serves as a unique identifier for procurement and regulatory compliance. Its purity and stability are critical for reproducible results in high-throughput screening and combinatorial chemistry. Suppliers often highlight its compatibility with HOBt/DIC or PyBOP coupling reagents, addressing common queries from synthetic chemists about activation methods. Additionally, its solubility in DMF and DCM makes it suitable for standard SPPS protocols, a frequently searched topic among peptide researchers.

Emerging applications of this compound extend to macrocyclic peptide development, where its cyclobutane-1-carboxylic acid moiety can serve as a conformational constraint. This is particularly relevant given the rising interest in cell-penetrating peptides and PD-1/PD-L1 inhibitors. The compound's methylcyclopentane segment may also contribute to enhanced lipophilicity, a property often searched in relation to blood-brain barrier penetration. These attributes make it a compelling subject for structure-activity relationship (SAR) studies, a hot topic in computational chemistry forums.

Quality control of 1-{1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopentaneamido}cyclobutane-1-carboxylic acid typically involves HPLC and mass spectrometry analysis, addressing another common search query about peptide characterization. The compound's stability under N-terminal Fmoc deprotection conditions (e.g., 20% piperidine in DMF) is well-documented, providing assurance for multi-step syntheses. This reliability contributes to its popularity in fragment-based drug discovery, where consistent performance is paramount.

In conclusion, CAS No. 2172438-37-6 represents a sophisticated tool for modern peptide engineering, bridging the gap between traditional amino acid chemistry and innovative therapeutic design. Its relevance to trending research areas like peptide stapling, epitope mimicry, and protein-protein interaction inhibitors ensures continued interest from both academic and industrial researchers. As the field evolves toward more complex peptide architectures, this compound's unique structural features will likely inspire new solutions to longstanding challenges in biopharmaceutical development.